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Compound of Interest

Compound Name: 3-Methoxycyclohexene

Cat. No.: B1595103 Get Quote

In-depth Technical Guide: 3-
Methoxycyclohexene
For Researchers, Scientists, and Drug Development Professionals

Core Molecular Information
3-Methoxycyclohexene is a cyclic ether and an unsaturated organic compound. Its

fundamental molecular details are pivotal for its use in chemical synthesis and research.

Molecular Formula: C₇H₁₂O[1][2][3][4][5]

Molecular Weight: 112.17 g/mol [1][4][5]

Physicochemical Data Summary
The following table summarizes the key physical and chemical properties of 3-
Methoxycyclohexene, providing a comprehensive overview for experimental planning and

execution.
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Property Value Reference

CAS Number 2699-13-0 [1][2][3][5]

Density 0.89 g/cm³ [2]

Boiling Point 137.3 °C at 760 mmHg [2]

Flash Point 26.9 °C [2]

Refractive Index 1.4530-1.4570 [2]

Vapor Pressure 8.78 mmHg at 25°C [2]

LogP 1.74150 [2]

Physical State Liquid

Appearance
Colorless to Almost colorless

clear liquid

Logical Relationship of Key Identifiers and
Properties
The following diagram illustrates the interconnectedness of the core identifiers and

physicochemical properties of 3-Methoxycyclohexene.
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3-Methoxycyclohexene: Core Data Relationships

Identifiers

Physicochemical Properties

3-Methoxycyclohexene

Formula: C7H12O

Mol. Weight: 112.17 g/mol

CAS: 2699-13-0

Density

Boiling Point

Flash Point

Refractive Index
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Caption: A diagram showing the relationship between the central compound and its identifiers

and properties.

Experimental Protocols and Biological Activity
A thorough review of publicly available scientific literature and chemical databases did not yield

specific, detailed experimental protocols or established biological signaling pathways
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associated with 3-Methoxycyclohexene. The compound is primarily documented as a

chemical intermediate. As such, its applications in drug development and its interactions with

biological systems are not well-characterized in the existing literature.

Researchers interested in the potential biological activity of 3-Methoxycyclohexene would

need to undertake foundational in vitro and in vivo studies to determine its pharmacological and

toxicological profiles.

Conclusion
This technical guide provides the core molecular and physicochemical data for 3-
Methoxycyclohexene. While the compound's fundamental properties are well-documented,

there is a notable absence of information regarding its biological activity and established

experimental protocols in the context of drug development. This suggests that 3-
Methoxycyclohexene is likely a starting material or intermediate in organic synthesis rather

than a compound with known biological effects. Further research would be necessary to

explore any potential pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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